Cas no 24393-65-5 (ethyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate)

ethyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate structure
24393-65-5 structure
Product Name:ethyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
CAS No:24393-65-5
MF:C13H16O4
MW:236.263744354248
CID:1420085
PubChem ID:5712099
Update Time:2025-04-20

ethyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, ethyl ester, (2E)-
    • ethyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
    • G78187
    • CS-0298729
    • 24393-65-5
    • starbld0030801
    • (E)-ethyl 3-(3,4-dimethoxyphenyl)acrylate
    • Ethyl (E)-3-(3,4-dimethoxyphenyl)acrylate
    • 20583-78-2
    • Ethyl 3,4-dimethoxycinnamate
    • SUFLQJBENWTBOL-SOFGYWHQSA-N
    • Ethyl-3-(3,4-dimethoxyphenyl)acrylate
    • ethyl 3-(3,4-dimethoxyphenyl)acrylate
    • ethyl (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
    • ethyl (E)-3-(34-dimethoxyphenyl)acrylate
    • AKOS016004406
    • EN300-1453806
    • A879548
    • MFCD00442775
    • 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, ethyl ester
    • SCHEMBL8046247
    • Inchi: 1S/C13H16O4/c1-4-17-13(14)8-6-10-5-7-11(15-2)12(9-10)16-3/h5-9H,4H2,1-3H3/b8-6+
    • InChI Key: SUFLQJBENWTBOL-SOFGYWHQSA-N
    • SMILES: O(C)C1=C(C=CC(/C=C/C(=O)OCC)=C1)OC

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

ethyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate Pricemore >>

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Enamine
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Enamine
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$301.0 2023-09-29
Enamine
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Enamine
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